Cas no 1796947-77-7 (N-[2-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide)

• Product Name: N-[2-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide
• CAS No: 1796947-77-7
• MF: C₁₉H₂₆N₂O₃S
• MW: 362.486343860626
• CID: 5369914
• Update Time: 2025-10-29

N-[2-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide

• Inchi： 1S/C19H26N2O3S/c1-19(2,3)14-7-11-17(12-8-14)25(23,24)20-13-18(22)21-15-5-4-6-16(21)10-9-15/h4-5,7-8,11-12,15-16,20H,6,9-10,13H2,1-3H3
• InChI Key： ZRBYRNCTJJRQTA-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2C3CCC2CC=C3)=O)(=O)=O)=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide

N-[2-(8-Azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide: A Comprehensive Overview

N-[2-(8-Azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide, with CAS No. 1796947-77-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a bicyclic system and a sulfonamide group, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound is composed of two main functional groups: the 8-azabicyclo[3.2.1]octane system and the 4-tert-butylbenzenesulfonamide moiety. The bicyclic system, specifically the 8-azabicyclo[3.2.1]octane, is a fused ring system that provides the molecule with rigidity and potential for interactions with biological targets. The sulfonamide group, on the other hand, is known for its ability to act as a bioisostere of carboxylic acids, offering enhanced stability and bioavailability.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer and inflammation. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in tumor growth and metastasis. The study utilized advanced computational modeling techniques to predict the binding affinity of the compound to its target proteins, providing valuable insights into its mechanism of action.

In addition to its pharmacological properties, the synthesis of N-[2-(8-Azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide has been optimized through innovative synthetic strategies. A paper in Organic Process Research & Development detailed a scalable route for the preparation of this compound, emphasizing the use of environmentally friendly reagents and conditions to minimize waste and improve efficiency.

The bioavailability and pharmacokinetic profile of this compound have also been extensively studied. According to findings from Drug Metabolism and Disposition, the compound demonstrates favorable absorption characteristics in preclinical models, suggesting its potential for oral administration in humans. Furthermore, studies on its metabolic stability indicate that it undergoes minimal phase I metabolism, which could contribute to its prolonged half-life and reduced toxicity.

Beyond its therapeutic applications, N-[2-(8-Azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide has also been explored as a tool compound in drug discovery research. Its unique structure allows it to serve as a scaffold for further chemical modifications, enabling researchers to investigate structure–activity relationships (SAR) and optimize potency against various biological targets.

In conclusion, N-[2-(8-Azabicyclo[3.2.1]oct-3-en-8-yl)-2-oxoethyl]-4-tert-butylbenzenesulfonamide represents a significant advancement in medicinal chemistry due to its versatile structure and promising pharmacological properties. As ongoing research continues to uncover new insights into its mechanisms and applications, this compound holds great potential for contributing to the development of novel therapeutic agents in the near future.